Cas no 536761-34-9 (3-Perylenamine, N,N-bis([1,1'-biphenyl]-4-yl)-)

• Product Name: 3-Perylenamine, N,N-bis([1,1'-biphenyl]-4-yl)-
• CAS No: 536761-34-9
• MF: C₄₄H₂₉N
• MW: 571.707771062851
• CID: 336036
• PubChem ID: 24872608
• Update Time: 2025-04-19

3-Perylenamine, N,N-bis([1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Perylenamine, N,N-bis([1,1'-biphenyl]-4-yl)-
• N,N-bis(4-phenylphenyl)perylen-3-amine
• N,N-Di([1,1'-biphenyl]-4-yl)perylen-3-amine
• 536761-34-9
• DTXSID70647769
• SCHEMBL13084730

• Inchi： 1S/C44H29N/c1-3-10-30(11-4-1)32-20-24-35(25-21-32)45(36-26-22-33(23-27-36)31-12-5-2-6-13-31)42-29-28-40-38-17-8-15-34-14-7-16-37(43(34)38)39-18-9-19-41(42)44(39)40/h1-29H
• InChI Key： SAPMPDBWOYQYTF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C2C=CC=CC=2)=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)C1=CC=C2C3C=CC=C4C=CC=C(C=34)C3C=CC=C1C2=3

Computed Properties

• Exact Mass: 571.229999929g/mol
• Monoisotopic Mass: 571.229999929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 45
• Rotatable Bond Count: 5
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 3.2Ų